Cas no 1399664-50-6 (3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1399664-50-6
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 5160072
• Update Time: 2026-03-04

3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-bromo-1-ethyl-
• 3-bromo-1-ethyl-1H-pyrazol-4-carboxylic acid

• Inchi： 1S/C6H7BrN2O2/c1-2-9-3-4(6(10)11)5(7)8-9/h3H,2H2,1H3,(H,10,11)
• InChI Key： DPOYHWHHYUDBTC-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(O)=O)C(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid

Research Briefing on 3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1399664-50-6) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1399664-50-6) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The bromo and carboxylic acid functional groups make it a valuable building block for further chemical modifications, enabling the development of novel compounds with potential pharmacological activities.

Recent studies have highlighted the role of 3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid in the design of kinase inhibitors, which are crucial for treating diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have utilized this compound to develop selective inhibitors for specific kinase targets, leveraging its structural features to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing potent inhibitors of the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer progression.

In addition to its role in kinase inhibitor development, 3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid has been employed in the synthesis of agrochemicals and other specialty chemicals. Its reactivity and stability under various conditions make it a preferred choice for industrial applications. Recent advancements in synthetic methodologies have further improved the efficiency of producing this compound, reducing costs and environmental impact. A 2022 report in Organic Process Research & Development outlined a scalable and sustainable synthesis route, emphasizing green chemistry principles.

The pharmacological potential of derivatives of 3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid is also being explored in the context of antimicrobial and antiviral therapies. Preliminary studies have shown promising activity against resistant bacterial strains and viruses, suggesting its potential as a scaffold for next-generation antimicrobial agents. Further research is needed to elucidate the mechanisms of action and optimize the pharmacokinetic properties of these derivatives.

In conclusion, 3-Bromo-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1399664-50-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, with ongoing studies uncovering new therapeutic potentials. Continued research and innovation in synthetic chemistry and molecular design will likely expand its utility and impact in the coming years.